Cas no 1286703-80-7 (N-(4-{(2,1,3-benzothiadiazol-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)pyrimidine-2-carboxamide)

N-(4-{(2,1,3-Benzothiadiazol-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)pyrimidine-2-carboxamide is a heterocyclic compound featuring a benzothiadiazole core fused with a thiazole and pyrimidine moiety. This structure imparts unique electronic and binding properties, making it valuable in materials science and pharmaceutical research. The benzothiadiazole unit enhances photostability and electron-accepting capabilities, while the thiazole and pyrimidine groups contribute to molecular recognition and biological activity. Its well-defined conjugation system suggests potential applications in organic electronics, such as light-emitting diodes (OLEDs) or photovoltaic devices. In medicinal chemistry, the compound’s scaffold may serve as a precursor for kinase inhibitors or other targeted therapeutics due to its ability to engage in hydrogen bonding and π-π interactions.

N-(4-{(2,1,3-benzothiadiazol-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)pyrimidine-2-carboxamide structure

1286703-80-7 structure

Product Name:N-(4-{(2,1,3-benzothiadiazol-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)pyrimidine-2-carboxamide

CAS No:1286703-80-7

MF:C₁₆H₁₁N₇O₂S₂

MW:397.434238672256

CID:5981257

PubChem ID:52904110

Update Time:2025-10-23

N-(4-{(2,1,3-benzothiadiazol-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)pyrimidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(4-{(2,1,3-benzothiadiazol-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)pyrimidine-2-carboxamide
- N-[4-[2-(2,1,3-benzothiadiazol-4-ylamino)-2-oxoethyl]-1,3-thiazol-2-yl]pyrimidine-2-carboxamide
- 1286703-80-7
- N-(4-(2-(benzo[c][1,2,5]thiadiazol-4-ylamino)-2-oxoethyl)thiazol-2-yl)pyrimidine-2-carboxamide
- N-(4-{[(2,1,3-benzothiadiazol-4-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrimidine-2-carboxamide
- F2202-3328
- AKOS024628537
- Inchi： 1S/C16H11N7O2S2/c24-12(20-10-3-1-4-11-13(10)23-27-22-11)7-9-8-26-16(19-9)21-15(25)14-17-5-2-6-18-14/h1-6,8H,7H2,(H,20,24)(H,19,21,25)
- InChI Key： PXMMFRJTDNUTIJ-UHFFFAOYSA-N
- SMILES： C1(C(NC2=NC(CC(NC3C4C(C=CC=3)=NSN=4)=O)=CS2)=O)=NC=CC=N1

Computed Properties

Exact Mass: 397.04156497g/mol
Monoisotopic Mass: 397.04156497g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 549
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 179Å²

N-(4-{(2,1,3-benzothiadiazol-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)pyrimidine-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2202-3328-2μmol	N-(4-{[(2,1,3-benzothiadiazol-4-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrimidine-2-carboxamide	1286703-80-7	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2202-3328-5μmol	N-(4-{[(2,1,3-benzothiadiazol-4-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrimidine-2-carboxamide	1286703-80-7	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2202-3328-10μmol	N-(4-{[(2,1,3-benzothiadiazol-4-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrimidine-2-carboxamide	1286703-80-7	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2202-3328-20μmol	N-(4-{[(2,1,3-benzothiadiazol-4-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrimidine-2-carboxamide	1286703-80-7	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2202-3328-1mg	N-(4-{[(2,1,3-benzothiadiazol-4-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrimidine-2-carboxamide	1286703-80-7	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2202-3328-2mg	N-(4-{[(2,1,3-benzothiadiazol-4-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrimidine-2-carboxamide	1286703-80-7	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2202-3328-3mg	N-(4-{[(2,1,3-benzothiadiazol-4-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrimidine-2-carboxamide	1286703-80-7	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2202-3328-4mg	N-(4-{[(2,1,3-benzothiadiazol-4-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrimidine-2-carboxamide	1286703-80-7	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2202-3328-5mg	N-(4-{[(2,1,3-benzothiadiazol-4-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrimidine-2-carboxamide	1286703-80-7	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2202-3328-10mg	N-(4-{[(2,1,3-benzothiadiazol-4-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrimidine-2-carboxamide	1286703-80-7	90%+	10mg	$79.0	2023-05-16

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on N-(4-{(2,1,3-benzothiadiazol-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)pyrimidine-2-carboxamide

N-(4-{(2,1,3-benzothiadiazol-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)pyrimidine-2-carboxamide: A Comprehensive Overview

The compound CAS No. 1286703-80-7, known as N-(4-{(2,1,3-benzothiadiazol-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)pyrimidine-2-carboxamide, represents a sophisticated organic molecule with potential applications in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a benzothiadiazole moiety, a thiazole ring system, and a pyrimidine core. These structural elements contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the significance of such heterocyclic compounds in drug discovery and material science. The presence of the benzothiadiazole group is particularly noteworthy due to its ability to participate in various electronic transitions, making it a valuable component in optoelectronic materials. Additionally, the thiazole ring system is known for its stability and ability to form hydrogen bonds, which enhances the compound's solubility and bioavailability.

The synthesis of this compound involves a series of carefully designed reactions that ensure the precise assembly of its constituent parts. Researchers have employed methodologies such as nucleophilic substitution and condensation reactions to achieve the desired product. The use of advanced spectroscopic techniques like NMR and X-ray crystallography has been instrumental in confirming the compound's structure and analyzing its stereochemistry.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its structure suggests potential activity as an inhibitor or agonist in various biological pathways. For instance, the pyrimidine core is often associated with kinase inhibition, a critical target in cancer therapy. Furthermore, the compound's ability to interact with biological macromolecules makes it a candidate for drug delivery systems.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. Additionally, quantum mechanical calculations have shed light on its electronic structure and reactivity patterns.

In conclusion, CAS No. 1286703-80-7 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new aspects of this compound's behavior, its role in advancing scientific knowledge is expected to grow further.